Cas no 25574-69-0 (Difuro[3,4-b:3',4'-d]furan-1,3,5,7(3aH,4aH,7aH,7bH)-tetraone)

• Product Name: Difuro[3,4-b:3',4'-d]furan-1,3,5,7(3aH,4aH,7aH,7bH)-tetraone
• CAS No: 25574-69-0
• MF: C₈H₄O₇
• MW: 212.113162994385
• CID: 273297
• PubChem ID: 97422
• Update Time: 2025-04-19

Difuro[3,4-b:3',4'-d]furan-1,3,5,7(3aH,4aH,7aH,7bH)-tetraone Chemical and Physical Properties

Names and Identifiers

• Difuro[3,4-b:3',4'-d]furan-1,3,5,7(3aH,4aH,7aH,7bH)-tetraone
• 3a,4a,7a,7b-tetrahydrodifuro[5,4-a:5',4'-d]furan-1,3,5,7-tetrone
• Difuro[3,4-b:3',4'-d]furan-1,3,5,7-tetrone,tetrahydro-
• TETRAHYDROFURAN-2,3,4,5-TETRACARBOXYLIC DIANHYDRIDE
• Difuro(3,4-b:3',4'-d)furan-1,3,5,7-tetrone, tetrahydro-
• Difuro(3,4-b:3',4'-d)furantetrone, tetrahydro-
• NSC 122278
• Tetrahydrodifuro(3,4-b:3',4'-d)furantetrone
• tetrahydrodifuro[3,4-b:3',4'-d]furan-1,3,5,7-tetrone
• 25574-69-0
• NSC-122278
• DTXSID10885305
• Difuro[3,4'-d]furantetrone, tetrahydro-
• EINECS 247-112-8
• tetrahydrodifuro[3,4-b:3',4'-d]furantetrone
• AKOS016012304
• 4, 7, 10-trioxatricyclo[6.3.0.02, 6]undecane-3, 5, 9, 11-tetrone
• SCHEMBL4570302
• 4,7,10-trioxatricyclo[6.3.0.02,6]undecane-3,5,9,11-tetrone
• NSC122278
• 4,7,10-trioxatricyclo[6.3.0.0,undecane-3,5,9,11-tetrone
• A911280
• Difuro[3,4-b:3',4'-d]furantetrone, tetrahydro-
• tetrahydrodifuro[3,4-b
• FT-0703315
• Difuro[3,4-b:3',4'-d]furan-1,3,5,7-tetrone, tetrahydro-
• NS00052545
• 4,7,10-trioxatricyclo[6.3.0.0(2),]undecane-3,5,9,11-tetrone
• JASHGAIOBWYPBI-UHFFFAOYSA-N

• MDL： MFCD00022181
• Inchi： 1S/C8H4O7/c9-5-1-2-4(8(12)15-6(2)10)13-3(1)7(11)14-5/h1-4H
• InChI Key： JASHGAIOBWYPBI-UHFFFAOYSA-N
• SMILES： O1C2C(=O)OC(C2C2C(=O)OC(C12)=O)=O

Computed Properties

• Exact Mass: 211.99562
• Monoisotopic Mass: 211.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96A^2
• XLogP3: -1.2

Experimental Properties

• Density: 1.823
• Boiling Point: 530.499°C at 760 mmHg
• Flash Point: 246.5°C
• Refractive Index: 1.573
• PSA: 95.97

Difuro[3,4-b:3',4'-d]furan-1,3,5,7(3aH,4aH,7aH,7bH)-tetraone Security Information

• Storage Condition：Sealed in dry,2-8°C